Cas no 1803581-09-0 (3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride)

• Product Name: 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride
• CAS No: 1803581-09-0
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 4615927
• PubChem ID: 75525617
• Update Time: 2025-05-19

3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)thietane 1,1-dioxide hydrochloride
• 2-(1,1-dioxothietan-3-yl)ethanamine;hydrochloride
• AT13055
• 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride
• 3-(2-aminoethyl)thietane1,1-dioxidehydrochloride
• 3-(2-Aminoethyl)-1lambda(6)-thietane-1,1-dione hydrochloride
• 1803581-09-0
• 3-(2-aminoethyl)-1
• 3-(2-aminoethyl)-1lambda6-thietane-1,1-dione hydrochloride
• CS-0343526
• 3-(2-aminoethyl)-1??-thietane-1,1-dione hydrochloride
• 2-(1,1-Dioxothietan-3-yl)ethanamine HCl
• PS-18027
• E?-thietane-1,1-dione hydrochloride
• EN300-171605
• AKOS026744454

• Inchi： 1S/C5H11NO2S.ClH/c6-2-1-5-3-9(7,8)4-5;/h5H,1-4,6H2;1H
• InChI Key： NFKKYPVKQYFIMN-UHFFFAOYSA-N
• SMILES： Cl.S1(CC(CCN)C1)(=O)=O

Computed Properties

• Exact Mass: 185.0277275g/mol
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5

Additional information on 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride

Research Brief on 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride (CAS: 1803581-09-0)

3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride (CAS: 1803581-09-0) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thietane-1,1-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, including the presence of an aminoethyl group and a sulfone moiety, contribute to its reactivity and interaction with biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring its suitability for further biological evaluations.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key biological pathways. For instance, it has been shown to inhibit specific enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary data suggest that 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride may exhibit neuroprotective effects, possibly through its interaction with neurotransmitter receptors. These findings have sparked interest in further exploring its therapeutic potential in neurodegenerative disorders.

The pharmacokinetic profile of 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride has also been investigated, revealing favorable absorption and distribution properties. However, challenges related to its metabolic stability and potential toxicity remain to be addressed. Ongoing research aims to optimize the compound's structure to enhance its bioavailability and reduce adverse effects, paving the way for future clinical trials.

In conclusion, 3-(2-aminoethyl)-1λ?-thietane-1,1-dione hydrochloride represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Continued research efforts are essential to fully elucidate its mechanisms of action and therapeutic potential, ultimately contributing to the advancement of chemical biology and pharmaceutical sciences.